Cas no 57122-19-7 ()

• CAS No: 57122-19-7
• MF: C₄H₄ClNO₂S
• MW: 165.598058700562
• CID: 6686978
• PubChem ID: 15960478
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H4ClNO2S/c1-6-4(7)2-3(5)9(6)8/h2H,1H3
• InChI Key： SSTMZHHZGFAKTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)S1=O)=O

Computed Properties

• Exact Mass: 164.9651272g/mol
• Monoisotopic Mass: 164.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides